Cas no 1125744-62-8 (4-(Bromomethyl)-7,8-difluoro-2-methoxyquinoline)

4-(Bromomethyl)-7,8-difluoro-2-methoxyquinoline is a versatile brominated quinoline derivative with significant utility in synthetic organic chemistry. Its key structural features—a reactive bromomethyl group, difluoro substitution, and a methoxy moiety—make it a valuable intermediate for constructing complex heterocyclic frameworks. The bromomethyl group facilitates further functionalization via nucleophilic substitution or cross-coupling reactions, while the difluoro and methoxy substituents enhance electronic modulation for targeted applications in medicinal chemistry and materials science. This compound is particularly useful in the development of fluorinated bioactive molecules due to its balanced reactivity and stability. High purity and well-defined reactivity ensure consistent performance in demanding synthetic workflows.

4-(Bromomethyl)-7,8-difluoro-2-methoxyquinoline structure

1125744-62-8 structure

Product Name:4-(Bromomethyl)-7,8-difluoro-2-methoxyquinoline

CAS No:1125744-62-8

MF:C₁₁H₈BrF₂NO

MW:288.088129043579

CID:1031544

PubChem ID:46864105

Update Time:2025-11-05

4-(Bromomethyl)-7,8-difluoro-2-methoxyquinoline Chemical and Physical Properties

Names and Identifiers

- 4-(Bromomethyl)-7,8-difluoro-2-methoxyquinoline
- AK127030
- CTK8D3697
- I08-0351
- KB-238858
- S08-0147
- SureCN3950903
- 1125744-62-8
- AKOS015897041
- SB70201
- SCHEMBL3950903
- DTXSID90676950
- DB-367005
- Inchi： 1S/C11H8BrF2NO/c1-16-9-4-6(5-12)7-2-3-8(13)10(14)11(7)15-9/h2-4H,5H2,1H3
- InChI Key： MWHQPTDUIIFKDU-UHFFFAOYSA-N
- SMILES： BrCC1C=C(N=C2C(=C(C=CC=12)F)F)OC

Computed Properties

Exact Mass: 286.97573g/mol
Monoisotopic Mass: 286.97573g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 244
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 22.1Å²

4-(Bromomethyl)-7,8-difluoro-2-methoxyquinoline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM145318-1g	4-(bromomethyl)-7,8-difluoro-2-methoxyquinoline	1125744-62-8	95%	1g	$893	2021-08-05
Chemenu	CM145318-1g	4-(bromomethyl)-7,8-difluoro-2-methoxyquinoline	1125744-62-8	95%	1g	$768	2023-02-19
Alichem	A189005224-1g	4-(Bromomethyl)-7,8-difluoro-2-methoxyquinoline	1125744-62-8	95%	1g	$768.00	2023-09-04
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1757493-1g	4-(Bromomethyl)-7,8-difluoro-2-methoxyquinoline	1125744-62-8	98%	1g	￥8148.00	2024-08-09

4-(Bromomethyl)-7,8-difluoro-2-methoxyquinoline Related Literature

1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†

Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
2. An insight into the hybridization mechanism of hairpin DNA physically immobilized on chemically modified graphenes

Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
3. An amphipathic trans-acting phosphorothioate RNA element delivers an uncharged phosphorodiamidate morpholino sequence in mdx mouse myotubes†

H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
4. Aggregation-induced emission enhancement in halochalcones†

Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
5. An apparatus for determining small amounts of alchohol in sour milk and urine

Analyst, 1964,89, 272-275

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives

Additional information on 4-(Bromomethyl)-7,8-difluoro-2-methoxyquinoline

Comprehensive Overview of 4-(Bromomethyl)-7,8-difluoro-2-methoxyquinoline (CAS No. 1125744-62-8)

4-(Bromomethyl)-7,8-difluoro-2-methoxyquinoline (CAS No. 1125744-62-8) is a highly specialized quinoline derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromomethyl and difluoro substituents, serves as a critical intermediate in the synthesis of bioactive molecules. Its molecular structure, combining a methoxyquinoline core with halogenated functional groups, makes it a versatile building block for drug discovery and material science applications.

In recent years, the demand for fluorinated quinoline derivatives has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in 4-(Bromomethyl)-7,8-difluoro-2-methoxyquinoline for its potential role in developing kinase inhibitors and antimicrobial agents. The compound's CAS No. 1125744-62-8 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies. Its bromomethyl group offers a reactive site for further functionalization, enabling the creation of targeted therapeutics.

The synthesis of 4-(Bromomethyl)-7,8-difluoro-2-methoxyquinoline involves multi-step organic reactions, often starting from commercially available quinoline precursors. Optimizing the yield and purity of this compound is a common challenge, as highlighted in recent patents and journal articles. Analytical techniques such as HPLC and NMR spectroscopy are essential for quality control, ensuring compliance with industry standards. The compound's stability under various conditions is also a key consideration for storage and transportation.

From an environmental perspective, the use of halogenated compounds like 4-(Bromomethyl)-7,8-difluoro-2-methoxyquinoline requires careful handling to minimize ecological impact. Green chemistry principles are increasingly applied to its synthesis, reducing waste and energy consumption. This aligns with the growing trend of sustainable pharmaceutical manufacturing, a topic widely discussed in scientific forums and regulatory guidelines.

In the context of drug development, 4-(Bromomethyl)-7,8-difluoro-2-methoxyquinoline is explored for its potential in treating resistant infections and chronic diseases. Its difluoro moiety enhances binding affinity to biological targets, a feature leveraged in rational drug design. The compound's CAS No. 1125744-62-8 is often referenced in preclinical studies, underscoring its importance in early-stage research.

Beyond pharmaceuticals, 4-(Bromomethyl)-7,8-difluoro-2-methoxyquinoline finds applications in material science, particularly in the development of fluorescent probes and organic semiconductors. Its quinoline scaffold contributes to electron delocalization, making it valuable for optoelectronic devices. Researchers are investigating its derivatives for use in OLEDs and sensors, addressing the demand for advanced functional materials.

In summary, 4-(Bromomethyl)-7,8-difluoro-2-methoxyquinoline (CAS No. 1125744-62-8) is a multifaceted compound with broad applications in life sciences and advanced materials. Its unique structural features and reactivity profile continue to inspire innovation across multiple disciplines. As research progresses, this compound is poised to play a pivotal role in addressing global health and technological challenges.